molecular formula C10H8ClN3OS B8610608 4-Amino-3-chloro-N-thiazol-2-yl-benzamide

4-Amino-3-chloro-N-thiazol-2-yl-benzamide

Cat. No.: B8610608
M. Wt: 253.71 g/mol
InChI Key: VKGYNMCQQCGKDV-UHFFFAOYSA-N
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Description

4-Amino-3-chloro-N-thiazol-2-yl-benzamide is a useful research compound. Its molecular formula is C10H8ClN3OS and its molecular weight is 253.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8ClN3OS

Molecular Weight

253.71 g/mol

IUPAC Name

4-amino-3-chloro-N-(1,3-thiazol-2-yl)benzamide

InChI

InChI=1S/C10H8ClN3OS/c11-7-5-6(1-2-8(7)12)9(15)14-10-13-3-4-16-10/h1-5H,12H2,(H,13,14,15)

InChI Key

VKGYNMCQQCGKDV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(=O)NC2=NC=CS2)Cl)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

4-Amino-3-chloro-benzoic acid (19.8 mmol) was dissolved in DMF (10 mL) and 1,2-dichloroethane (80 mL). DIPEA (19.8 mmol), 1-(3-dimethylaminopropyl)-3-ethyl-carbodiimide hydrochloride (19.8 mmol), 1-hydroxybenzotriazole (19.8 mmol) and 2-aminothiazole (19.8 mmol) was added, and the reaction mixture was stirred at 60° C. over night. The volume was reduced in vacuo, and water (60 mL) was added. The mixture was extracted with ethyl acetate, the organic phase was washed with NH4Cl (aq., sat.), dried over MgSO4, filtered and evaporated. The crude product was purified by flash chromatography on silica using gradient elution (heptane/ethyl acetate).
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80 mL
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60 mL
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